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Compound of Interest

Compound Name: 5-azido-2-methyl-1H-indole

CAS No.: 1363421-86-6

Cat. No.: B6246153

Get Quote

Executive Summary
5-Azido-2-methyl-1H-indole is a high-value heteroaromatic scaffold used primarily in

bioorthogonal chemistry and photoaffinity labeling. The C5-azido motif serves as a versatile

"chemical handle," enabling rapid conjugation via Copper-Catalyzed Azide-Alkyne

Cycloaddition (CuAAC) or Staudinger ligation. The C2-methyl group provides enhanced

stability to the indole core compared to its C2-unsubstituted counterparts, preventing oxidative

degradation during synthetic manipulations. This guide outlines a robust, scalable synthesis

route, safety protocols for handling organic azides, and key application workflows.
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Property Value / Description

IUPAC Name 5-Azido-2-methyl-1H-indole

Molecular Formula

Molecular Weight 172.19 g/mol

Appearance Pale yellow to tan solid (light sensitive)

Solubility
Soluble in DMSO, DMF, MeOH; sparingly

soluble in water

Stability
Thermally unstable >110°C; Light sensitive

(store in amber vials)

Critical Safety: The "Rule of Six" Analysis
Working with organic azides requires strict adherence to safety ratios to prevent explosive

decomposition.

Carbon (

): 9

Nitrogen (

): 4

Ratio (

):

Risk Assessment: The ratio is 2.25, which is below the general safety threshold of 3. This

indicates 5-azido-2-methyl-1H-indole is potentially energetic.

Protocol: Do not heat neat material above 40°C.

Storage: Store < -20°C.
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Handling: Use a blast shield for scales >1g. Use Teflon or wood spatulas; avoid metal

(potential for heavy metal azide formation).

Synthesis Protocol: The "Classical" Route
The most reliable synthesis targets the C5 position via electrophilic aromatic substitution

(nitration) followed by functional group interconversion. Direct C-H azidation often lacks

regioselectivity; therefore, the stepwise Nitration

Reduction

Diazotization route is preferred.

Synthetic Workflow Diagram
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Figure 1: Stepwise synthesis of 5-azido-2-methyl-1H-indole from 2-methylindole.

Step-by-Step Methodology
Step 1: Regioselective Nitration
Rationale: Nitration of indoles is sensitive.[1] Standard

often leads to oxidation or polymerization. Using

in

protonates the indole at C3, deactivating the pyrrole ring and directing the electrophile to the
C5 position of the benzene ring.

Dissolution: Dissolve 2-methylindole (1.0 eq) in concentrated

at 0°C.

Addition: Dropwise add a solution of
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(1.1 eq) in

while maintaining internal temperature

.

Quench: Pour onto crushed ice. The yellow precipitate is 5-nitro-2-methylindole.

Purification: Filter and wash with cold water.[1] Recrystallize from ethanol if necessary.

Expected Yield: 90-96% [1].[2]

Step 2: Reduction to Amine
Rationale: The nitro group must be reduced to an amine to enable diazotization.

Suspension: Suspend 5-nitro-2-methylindole in MeOH.

Catalysis: Add 10% Pd/C (10 wt%).

Hydrogenation: Stir under

atmosphere (balloon pressure) for 4-12 hours.

Workup: Filter through Celite to remove Pd/C. Concentrate filtrate to yield 5-amino-2-

methylindole.

Note: Amines are oxidation-sensitive; use immediately or store under Argon.

Step 3: Diazotization and Azidation
Rationale: The Sandmeyer-like displacement converts the amine to an azide via a diazonium

salt.

Salt Formation: Dissolve 5-amino-2-methylindole (1.0 eq) in 6M HCl at 0°C.

Diazotization: Add

(1.1 eq, aq. solution) dropwise. Stir for 15 min at 0°C.

Check: Solution should turn clear/orange.
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Azidation: Add

(1.2 eq) slowly (Gas evolution:

).

Caution: Use a blast shield.

Extraction: Stir for 1h at 0°C. Extract with EtOAc. Wash with

and brine.

Drying: Dry over

and concentrate in vacuo at room temperature (do not heat).

Product: 5-Azido-2-methyl-1H-indole.

Applications: Click Chemistry & Photolabeling
The primary utility of 5-azido-2-methyl-1H-indole is its ability to covalently bond to biological

targets or functional tags.

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)
This reaction links the indole to any alkyne-bearing molecule (fluorophore, drug, biotin).

5-Azido-Indole
(R-N3)

1,2,3-Triazole
Conjugate

Alkyne Tag
(R'-C≡CH)

Cu(I) Catalyst
(CuSO4 + NaAsc)

Catalysis

Click to download full resolution via product page

Figure 2: CuAAC mechanism for conjugating 5-azido-2-methylindole to alkyne tags.
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Protocol:

Dissolve Indole-Azide (1 eq) and Alkyne (1 eq) in tBuOH/H2O (1:1).

Add

(5 mol%) and Sodium Ascorbate (10 mol%).

Stir at RT for 2-4h. Product precipitates or is extracted.

Photoaffinity Labeling
Upon UV irradiation (~254-300 nm), the aryl azide extrudes

to form a reactive nitrene. This nitrene can insert into nearby C-H or N-H bonds, permanently
crosslinking the indole to its binding protein [2].

Analytical Characterization
Validation of the synthesized compound should be performed using NMR and IR.

Technique Expected Signal Diagnostic Feature

FT-IR 2100 - 2150 cm⁻¹
Strong, sharp peak (Azide

asymmetric stretch).

¹H NMR ~2.40 ppm (s, 3H) Methyl group at C2.

¹H NMR ~6.10 ppm (s, 1H)
H3 proton (characteristic of 2-

methylindoles).

¹H NMR ~6.8 - 7.3 ppm

Aromatic protons (H4, H6, H7).

H4 often appears as a doublet

with meta-coupling.

MS (ESI) [M+H]⁺ = 173.08
Often shows loss of

fragment ([M-28]).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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